Cas no 1260951-67-4 (2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide)

• Product Name: 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide
• CAS No: 1260951-67-4
• MF: C₂₃H₂₂N₄O₂
• MW: 386.446384906769
• CID: 5321477
• Update Time: 2025-10-10

2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbenzyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide
• STL074808
• N-(3-methylbenzyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide
• N-[(3-methylphenyl)methyl]-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide

• Inchi： 1S/C23H22N4O2/c1-16-8-10-19(11-9-16)22-25-23(29-26-22)20-7-4-12-27(20)15-21(28)24-14-18-6-3-5-17(2)13-18/h3-13H,14-15H2,1-2H3,(H,24,28)
• InChI Key： YEIZDLPEJGRPJB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2CC(NCC2C=CC=C(C)C=2)=O)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 537
• XLogP3: 3.9
• Topological Polar Surface Area: 73

Additional information on 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide

Comprehensive Analysis of 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide (CAS No. 1260951-67-4)

The compound 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide (CAS No. 1260951-67-4) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a 1,2,4-oxadiazole ring, a pyrrole moiety, and an acetamide group, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery and functional materials.

In recent years, the demand for novel heterocyclic compounds like 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide has surged, particularly in the context of targeted drug design and bioactive molecule development. The presence of the 1,2,4-oxadiazole ring is noteworthy, as this scaffold is known for its metabolic stability and ability to mimic peptide bonds, making it valuable in optimizing pharmacokinetic properties. Meanwhile, the pyrrole unit contributes to electronic delocalization, enhancing interactions with biological targets.

From a synthetic perspective, CAS No. 1260951-67-4 exemplifies modern advancements in multi-step organic synthesis. Its preparation typically involves cyclization reactions to form the 1,2,4-oxadiazole core, followed by functionalization of the pyrrole nitrogen and subsequent amide coupling. Such methodologies align with the growing emphasis on atom economy and green chemistry, which are critical topics in contemporary research. Laboratories worldwide are exploring scalable routes to produce this compound efficiently while minimizing environmental impact.

The pharmacological potential of 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide is another area of intense investigation. Preliminary studies suggest that derivatives of this class may exhibit enzyme inhibitory activity, particularly against kinases or proteases involved in disease pathways. This aligns with the broader trend of precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The compound’s structural features, such as the methylphenyl substituents, could be tailored to improve binding affinity and solubility.

Beyond biomedical applications, CAS No. 1260951-67-4 has garnered attention in materials science. The conjugated system formed by the oxadiazole-pyrrole backbone may offer interesting electronic properties, such as fluorescence or charge transport capabilities. These characteristics are relevant to the development of organic semiconductors and sensors, addressing the global demand for advanced functional materials in electronics and environmental monitoring.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide is crucial. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets or material surfaces. Such approaches are part of the larger shift toward AI-driven drug discovery and computational chemistry, which dominate current scientific discourse.

In summary, 2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(3-methylphenyl)methyl]acetamide represents a compelling case study in interdisciplinary research. Its versatility spans pharmaceuticals, materials engineering, and synthetic methodology, reflecting the convergence of chemistry and technology. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven fields.